Cas no 1643563-30-7 (4-Bromo-1-(ethyl-d5)-imidazole)

• Product Name: 4-Bromo-1-(ethyl-d5)-imidazole
• CAS No: 1643563-30-7
• MF: C₅H₇BrN₂
• MW: 180.057288408279
• CID: 6810664
• PubChem ID: 133553277
• Update Time: 2025-03-06

4-Bromo-1-(ethyl-d5)-imidazole Chemical and Physical Properties

Names and Identifiers

• 1643563-30-7
• CS-18950
• 4-Bromo-1-(ethyl-d5)-imidazole

• Inchi： 1S/C5H7BrN2/c1-2-8-3-5(6)7-4-8/h3-4H,2H2,1H3/i1D3,2D2
• InChI Key： MVFPZCLLTRWXOV-ZBJDZAJPSA-N
• SMILES： BrC1=CN(C=N1)C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 179.01064Da
• Monoisotopic Mass: 179.01064Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų